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Compound of Interest

Compound Name:
2,7-Dimethoxy-6-(1-

acetoxyethyl)juglone

Cat. No.: B3026216 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 2,7-Dimethoxy-6-(1-
acetoxyethyl)juglone. It is essential for all laboratory personnel to consult their institution's

specific Environmental Health & Safety (EH&S) protocols and adhere to all federal, state, and

local regulations.

The following procedures are designed to ensure the safe and environmentally responsible

disposal of 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone and associated waste materials. While

the Safety Data Sheet (SDS) for this specific compound indicates it is not classified as

hazardous according to the Globally Harmonized System (GHS), it is imperative to treat all

laboratory chemicals as potentially hazardous waste unless explicitly confirmed otherwise by

your institution's EH&S department.[1][2]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) and Engineering Controls:
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Equipment/Control Specification

Ventilation
Handle in a well-ventilated area or under a

chemical fume hood.[3]

Eye Protection
Wear tightly fitting safety goggles with side-

shields.[3]

Hand Protection
Wear chemical-impermeable gloves. Inspect

gloves prior to use.[3]

Body Protection

Wear a standard laboratory coat. Fire/flame

resistant clothing is recommended if handling

near ignition sources.[3]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone is

through your institution's official hazardous waste management program.[1] Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[2][4]

1. Waste Identification and Collection:

A chemical is considered waste when you no longer intend to use it.[1][4][5]

Collect waste 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone and any contaminated materials

(e.g., absorbent pads, gloves, weighing paper) in a designated, chemically compatible

container.[3][6] The container must be in good condition, with no leaks or cracks, and have a

secure, tight-fitting lid.[4][5][6]

2. Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[5][6]

The label must include the full, unabbreviated chemical name: "2,7-Dimethoxy-6-(1-
acetoxyethyl)juglone" and the approximate quantity or concentration.[5]

Ensure the date of waste accumulation is recorded on the label.[7]
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3. Storage and Segregation:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[7][8]

The container must be kept closed except when adding waste.[4][5]

Segregate the waste from other incompatible materials to prevent accidental reactions.[1][8]

[9] Store in secondary containment to prevent spills.[1][4][5]

4. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or equivalent

office to schedule a waste pickup.[5][7]

Do not transport hazardous waste across the facility yourself; this must be done by trained

EH&S personnel.[1]

5. Spill Cleanup:

In the event of a spill, treat all cleanup materials as hazardous waste.[1][4]

For small spills, use appropriate absorbent materials, avoiding dust generation.[3][10]

Collect all contaminated materials in the designated hazardous waste container.[4]

If a spill is large or you are unable to clean it up within 15 minutes, contact your institution's

emergency response line.[4]

6. Empty Container Disposal:

Empty containers that held 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone must be triple-rinsed

with a suitable solvent.[1][5]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.[3][5]
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After triple-rinsing and allowing the container to air dry, remove or completely deface the

original label.[1][9] It may then be disposed of in the regular trash, pending confirmation with

your institution's specific policies.[1][5]

Safety and Disposal Data Summary
Parameter Information Source

Chemical Name
2,7-Dimethoxy-6-(1-

acetoxyethyl)juglone

CAS Number 68594-15-0

GHS Classification
The substance is not classified

as hazardous.

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Primary Disposal Route

Collection by institutional

Environmental Health & Safety

(EH&S) for disposal as

chemical waste.

[1][7]

Sink Disposal Prohibited.[4]

Trash Disposal

Prohibited for the chemical and

contaminated materials.

Allowed for triple-rinsed,

defaced empty containers per

institutional policy.[1][2][5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2,7-
Dimethoxy-6-(1-acetoxyethyl)juglone.
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Disposal Workflow for 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone

Chemical is no longer needed
or is contaminated

Assess Waste
Consult SDS & Institutional Policy

Spill Occurs

Collect Waste in a
Compatible & Sealed Container

Label Container:
'HAZARDOUS WASTE'

Full Chemical Name
Accumulation Date

Store in Designated Satellite
Accumulation Area (SAA)

with Secondary Containment

Segregate from
Incompatible Materials

Contact EH&S to
Request Waste Pickup

Waste collected by
EH&S for proper disposal

Clean up spill using
appropriate PPE & materials

Dispose of cleanup
materials as waste

Click to download full resolution via product page

Caption: Disposal decision workflow for laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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